Cas no 2034425-02-8 (3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 2034425-02-8
• MF: C₁₇H₁₄FN₃O₃S
• MW: 359.374765872955
• CID: 5378819
• Update Time: 2025-08-05

3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C17H14FN3O3S/c18-12-3-1-10(2-4-12)11-5-14(19-6-11)16(23)20-7-13(8-20)21-15(22)9-25-17(21)24/h1-6,13,19H,7-9H2
• InChI Key： HNUGUIVQUHJUNM-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(C3=CC(C4=CC=C(F)C=C4)=CN3)=O)C2)C1=O

Additional information on 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione

Introduction to 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034425-02-8)

3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2034425-02-8, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development.

The molecular structure of this compound is characterized by a thiazolidine core, which is a five-membered heterocyclic ring containing sulfur and oxygen atoms. This core is fused with an azetidine ring, further enhancing the complexity and potential interactions with biological targets. The presence of a 4-fluorophenyl group and a 1H-pyrrole-2-carbonyl moiety adds additional layers of functionality, making it a versatile scaffold for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the thiazolidine and azetidine rings may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation, cancer, and neurodegenerative diseases. The fluorine atom in the phenyl group is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

In the realm of drug discovery, the development of novel heterocyclic compounds like 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione has opened up new avenues for therapeutic intervention. Researchers are particularly interested in its potential as an antimicrobial agent, given the rise of drug-resistant pathogens. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on bacterial enzymes, suggesting a possible role in combating infections.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrrole-2-carbonyl group and the subsequent formation of the thiazolidine ring are critical steps that determine the final properties of the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

From a pharmacological perspective, the biological activity of 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione is still under extensive investigation. However, early findings indicate that it may possess properties relevant to neuroprotective therapies. The structural features of this compound suggest potential interactions with neurotransmitter receptors and enzymes involved in neurodegenerative disorders like Alzheimer's disease. Further research is needed to validate these hypotheses and explore their therapeutic implications.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and distribution within the body. In the case of 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione, the fluorophenyl group is likely to contribute to its bioavailability and target specificity.

As computational methods continue to evolve, researchers are able to perform more accurate simulations of molecular interactions. These simulations can help identify potential lead compounds for further optimization before they enter preclinical testing. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of large libraries of compounds based on their predicted biological activity.

The development of new therapeutic agents often involves a multidisciplinary approach, combining expertise from organic chemistry, pharmacology, biochemistry, and computational science. The study of compounds like 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione exemplifies this collaborative effort. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists are able to explore novel chemical entities with potential therapeutic value.

In conclusion, 3-[1-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 2034425-02-8) represents an exciting frontier in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. As research progresses，this compound holds great potential for contributing to advancements in medicine，particularly in areas such as antimicrobial therapy、neuroprotection，and beyond.